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Compound of Interest

1-Ethyl-2-
Compound Name: ) _ o
(nitromethylidene)pyrrolidine

Cat. No.: B188706

An In-depth Technical Guide to (2Z)-1-ethyl-2-(nitromethylidene)pyrrolidine
Abstract

This technical guide provides a comprehensive overview of (2Z)-1-ethyl-2-
(nitromethylidene)pyrrolidine, a key heterocyclic compound with significant applications in
organic synthesis and pharmaceutical drug development. The document details its chemical
identity, physicochemical properties, and inherent reactivity. Furthermore, it presents detailed
experimental protocols for its synthesis and subsequent conversion into pharmaceutically
relevant intermediates. The guide is intended for researchers, scientists, and professionals in
the field of drug development, offering critical data and methodologies in a structured format,
supplemented by logical diagrams to illustrate complex chemical pathways and relationships.

Chemical Identity and Properties

(22)-1-ethyl-2-(nitromethylidene)pyrrolidine is formally recognized by the IUPAC name
(2Z2)-1-ethyl-2-(nitromethylidene)pyrrolidine[1]. Its core structure consists of a five-
membered pyrrolidine ring, which is a common scaffold in a wide array of biologically active
compounds[2][3].

Chemical Identifiers
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Identifier Value
IUPAC Name (22)-1-ethyl-2-(nitromethylidene)pyrrolidine[1]
CAS Number 26171-04-0[1]

Molecular Formula

C7H12N202[1]

INChl=1S/C7H12N202/c1-2-8-5-3-4-7(8)6-

InChl

9(10)11/h6H,2-5H2,1H3/b7-6-[1]
InChiKey MSXAUUYIGJZVTR-SREVYHEPSA-N[1]
SMILES CCN1CCC/C1=C/--INVALID-LINK--[O-][1]

Physicochemical Properties

The following table summarizes the key computed physicochemical properties of the

compound.
Property Value
Molecular Weight 156.18 g/mol [1]
XLogP3 1.2[1]
Exact Mass 156.089877630 Da[1]

Monoisotopic Mass

156.089877630 Da[1]

Polar Surface Area

49.1 A?[1]

Hazard Information

The compound is associated with the following hazard classifications.
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GHS Hazard Statement Description

H315 Causes skin irritation[1]

H319 Causes serious eye irritation[1]
H335 May cause respiratory irritation[1]

Chemical Reactivity and Profile

The reactivity of the nitromethylidene group in (22)-1-ethyl-2-(nitromethylidene)pyrrolidine is
primarily dictated by the strong electron-withdrawing nature of the nitro group. This electronic
effect renders the double bond electron-deficient, making the (3-carbon highly susceptible to
nucleophilic attack, thus classifying the nitromethylidene group as an excellent Michael
acceptor[4]. This inherent reactivity is pivotal in organic synthesis for forging new carbon-
carbon and carbon-heteroatom bonds[4].

Furthermore, the molecule features an enamine-like structure where the lone pair of electrons
on the pyrrolidine nitrogen can be delocalized into the nitromethylidene moiety. This
delocalization enhances the electron density on the exocyclic a-carbon, imparting it with
nucleophilic character and making it susceptible to attack by electrophiles[4].

Reactivity Profile of the Target Compound

Synthesis and Experimental Protocols

(22)-1-ethyl-2-(nitromethylidene)pyrrolidine is a crucial synthetic intermediate, particularly
for the production of the atypical antipsychotic drug Sulpiride[4][5]. The primary conversion
involves the catalytic hydrogenation of the nitromethylidene group to an aminomethyl group[4].

Synthesis of (22)-1-ethyl-2-(nitromethylidene)pyrrolidine

A common and effective route for synthesizing the title compound starts from 1-ethyl-2-
pyrrolidinone[4][5].

Methodology: The synthesis is a multi-step process initiated by the reaction of 1-ethyl-
pyrrolidinone with an activating agent like phosphorus oxychloride (POCI3) or thionyl chloride
(SOCI2) in a suitable solvent (e.g., dichloromethane, chloroform, or toluene) to form a Vilsmeier
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salt intermediate[5]. This intermediate is then reacted with nitromethane and sodium methoxide
in a methanol solution to yield (2Z)-1-ethyl-2-(nitromethylidene)pyrrolidine[5].

Optimized Reaction Parameters:

e Molar Ratio: The optimal molar ratio of 1-ethyl-pyrrolidone:POCI3 (or thionyl chloride):sodium
methoxide:nitromethane is 1:1.1:2.6:1.2[4][5].

o Temperature: The reaction is temperature-sensitive, with an optimal range of 0°C to 10°C[4]

[5]-
e Reaction Time: The optimal reaction time is between 10 to 15 hours[5].

Following this protocol can achieve yields of over 70%[5].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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